Cas no 1021339-16-1 (5-Chloro-1h-pyrrolo2,3-bpyridine-4-carbonitrile)
1021339-16-1 structure
Product Name:5-Chloro-1h-pyrrolo2,3-bpyridine-4-carbonitrile
CAS No:1021339-16-1
MF:C8H4ClN3
MW:177.590459823608
MDL:MFCD09965883
CID:1077863
PubChem ID:329771981
Update Time:2025-04-20
5-Chloro-1h-pyrrolo2,3-bpyridine-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
- 1H-Pyrrolo[2,3-b]pyridine-4-carbonitrile, 5-chloro-
- 5-CHLORO-4-CYANO-7-AZAINDOLE
- CS-0325455
- 1021339-16-1
- SCHEMBL12563109
- DTXSID90649806
- 5-Chloro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile, AldrichCPR
- SB14472
- A800523
- DB-029374
- MFCD09965883
- 5-chloranyl-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
- AKOS006314752
- 5-Chloro-1h-pyrrolo2,3-bpyridine-4-carbonitrile
-
- MDL： MFCD09965883
- Inchi： 1S/C8H4ClN3/c9-7-4-12-8-5(1-2-11-8)6(7)3-10/h1-2,4H,(H,11,12)
- InChI Key： QZZVPRNKVJBGKM-UHFFFAOYSA-N
- SMILES： ClC1=CN=C2C(C=CN2)=C1C#N
Computed Properties
- Exact Mass: 177.00900
- Monoisotopic Mass: 177.0093748g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 52.5Ų
Experimental Properties
- Density: 1.50±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.94 g/l) (25 º C),
- PSA: 52.47000
- LogP: 2.08798
5-Chloro-1h-pyrrolo2,3-bpyridine-4-carbonitrile Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Chloro-1h-pyrrolo2,3-bpyridine-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029184786-1g |
5-Chloro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile |
1021339-16-1 | 95% | 1g |
$921.12 | 2023-09-04 | |
| TRC | C421913-25mg |
5-Chloro-1h-pyrrolo[2,3-b]pyridine-4-carbonitrile |
1021339-16-1 | 25mg |
$190.00 | 2023-05-18 | ||
| TRC | C421913-50mg |
5-Chloro-1h-pyrrolo[2,3-b]pyridine-4-carbonitrile |
1021339-16-1 | 50mg |
$305.00 | 2023-05-18 | ||
| TRC | C421913-100mg |
5-Chloro-1h-pyrrolo[2,3-b]pyridine-4-carbonitrile |
1021339-16-1 | 100mg |
$471.00 | 2023-05-18 | ||
| TRC | C421913-250mg |
5-Chloro-1h-pyrrolo[2,3-b]pyridine-4-carbonitrile |
1021339-16-1 | 250mg |
$821.00 | 2023-05-18 | ||
| abcr | AB263157-1 g |
5-Chloro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile |
1021339-16-1 | 1 g |
€891.00 | 2023-07-20 | ||
| Chemenu | CM363903-1g |
5-Chloro-1h-pyrrolo[2,3-b]pyridine-4-carbonitrile |
1021339-16-1 | 95% | 1g |
$392 | 2023-01-20 | |
| Chemenu | CM363903-5g |
5-Chloro-1h-pyrrolo[2,3-b]pyridine-4-carbonitrile |
1021339-16-1 | 95% | 5g |
$1568 | 2023-01-20 | |
| Chemenu | CM363903-25g |
5-Chloro-1h-pyrrolo[2,3-b]pyridine-4-carbonitrile |
1021339-16-1 | 95% | 25g |
$4704 | 2023-01-20 | |
| Matrix Scientific | 032324-250mg |
5-Chloro-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile |
1021339-16-1 | 250mg |
$235.00 | 2023-09-09 |
5-Chloro-1h-pyrrolo2,3-bpyridine-4-carbonitrile Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
1021339-16-1 (5-Chloro-1h-pyrrolo2,3-bpyridine-4-carbonitrile) Related Products
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